![molecular formula C21H17ClN2O2 B5111579 N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide](/img/structure/B5111579.png)
N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as AC-262,356, and it belongs to the class of selective androgen receptor modulators (SARMs).
Mechanism of Action
The mechanism of action of N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide involves binding to androgen receptors in a tissue-selective manner. This compound has been shown to have a high affinity for androgen receptors in skeletal muscle and bone tissue, which makes it a potential candidate for the treatment of muscle wasting and osteoporosis.
Biochemical and Physiological Effects:
N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide has been shown to have several biochemical and physiological effects. This compound has been shown to increase muscle mass and strength, improve bone density, and reduce body fat. Additionally, this compound has been shown to have minimal effects on prostate and seminal vesicle weight, which makes it a promising candidate for the treatment of androgen-related conditions without the risk of prostate cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide in lab experiments is its tissue-selective binding to androgen receptors. This allows for the study of specific physiological and biochemical effects in skeletal muscle and bone tissue without affecting other tissues such as the prostate and seminal vesicles. However, one of the limitations of using this compound in lab experiments is its high cost and limited availability.
Future Directions
There are several future directions for the study of N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide. One potential direction is the development of more potent and selective SARMs for the treatment of various conditions. Another potential direction is the study of the long-term effects of this compound on bone density and muscle mass. Additionally, the potential use of this compound in the treatment of other conditions such as sarcopenia and cachexia warrants further investigation.
Synthesis Methods
The synthesis of N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide involves several steps. The first step is the reaction of 4-chloroaniline with 2-(4-chlorophenyl)acetic anhydride to form 4-{[2-(4-chlorophenyl)acetyl]amino}aniline. The second step is the reaction of 4-{[2-(4-chlorophenyl)acetyl]amino}aniline with benzoyl chloride to form N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide.
Scientific Research Applications
N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have high affinity and selectivity for androgen receptors, which makes it a promising candidate for the treatment of various conditions such as osteoporosis, muscle wasting, and hypogonadism.
properties
IUPAC Name |
N-[4-[[2-(4-chlorophenyl)acetyl]amino]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O2/c22-17-8-6-15(7-9-17)14-20(25)23-18-10-12-19(13-11-18)24-21(26)16-4-2-1-3-5-16/h1-13H,14H2,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGMJUWAWERBDNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-{[2-(4-chlorophenyl)acetyl]amino}phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.